Cas no 45323-83-9 (L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI))

• Product Name: L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI)
• CAS No: 45323-83-9
• MF: C₃₆H₆₈N₁₂O₈
• MW: 797.000727653503
• CID: 329799
• PubChem ID: 185468
• Update Time: 2025-04-19

L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl- (9CI)
• N⁵-(Diaminomethylene)-L-ornithyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl-L-valinamide
• secretin (21-27)
• DL-beta-(p-fluorophenyl)alanine
• 45323-83-9
• A5829
• 2-amino-3-(4-fluoro-phenyl)-propionic acid
• L-Valinamide, L-arginyl-L-leucyl-L-leucyl-L-glutaminylglycyl-L-leucyl-

• Inchi： 1S/C36H68N12O8/c1-18(2)14-24(35(56)48-29(21(7)8)30(39)51)44-28(50)17-43-32(53)23(11-12-27(38)49)45-33(54)26(16-20(5)6)47-34(55)25(15-19(3)4)46-31(52)22(37)10-9-13-42-36(40)41/h18-26,29H,9-17,37H2,1-8H3,(H2,38,49)(H2,39,51)(H,43,53)(H,44,50)(H,45,54)(H,46,52)(H,47,55)(H,48,56)(H4,40,41,42)/t22-,23-,24-,25-,26-,29-/m0/s1
• InChI Key： YBMXBJXMYNRVEZ-WTWMNNMUSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CCC/N=C(\N)/N)N)=O)N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N)=O)C(C)C)=O)CC(C)C)=O)=O)CCC(N)=O)=O)CC(C)C

Computed Properties

• Exact Mass: 796.52830717g/mol
• Monoisotopic Mass: 796.52830717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 56
• Rotatable Bond Count: 27
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 351Ų